Cas no 1502381-25-0 (3-amino-2-(3-methylpyridin-4-yl)propanoic acid)

• Product Name: 3-amino-2-(3-methylpyridin-4-yl)propanoic acid
• CAS No: 1502381-25-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6016812
• PubChem ID: 165793173
• Update Time: 2025-05-19

3-amino-2-(3-methylpyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-methylpyridin-4-yl)propanoic acid
• 1502381-25-0
• EN300-1776530

• Inchi： 1S/C9H12N2O2/c1-6-5-11-3-2-7(6)8(4-10)9(12)13/h2-3,5,8H,4,10H2,1H3,(H,12,13)
• InChI Key： JGWGBXGWFUGTQD-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1C=CN=CC=1C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-2-(3-methylpyridin-4-yl)propanoic acid

3-Amino-2-(3-Methylpyridin-4-Yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1502381-25-0, commonly referred to as 3-amino-2-(3-methylpyridin-4-yl)propanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of propanoic acid, featuring an amino group at the third position and a substituted pyridine ring at the second position. The presence of the 3-methylpyridin-4-yl group introduces intriguing electronic and steric effects, making it a valuable compound for further research and development.

Recent studies have highlighted the importance of 3-amino-2-(3-methylpyridin-4-yl)propanoic acid in drug design, particularly in the development of bioactive molecules. Its structure allows for versatile modifications, enabling researchers to explore its potential as a building block for more complex compounds. The amino group provides opportunities for peptide synthesis, while the pyridine ring offers a platform for further functionalization, such as the introduction of electron-withdrawing or donating groups to modulate biological activity.

One of the most promising applications of this compound lies in its ability to serve as a precursor in the synthesis of biologically active molecules. For instance, researchers have utilized 3-amino-2-(3-methylpyridin-4-yl)propanoic acid as a key intermediate in the creation of novel antibiotics and antiviral agents. The integration of this compound into larger molecular frameworks has demonstrated enhanced bioavailability and efficacy, making it a valuable asset in medicinal chemistry.

The synthesis of 3-amino-2-(3-methylpyridin-4-yl)propanoic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product, making large-scale production more feasible.

In terms of pharmacological properties, 3-amino-2-(3-methylpyridin-4-yl)propanoic acid exhibits interesting behavior in vitro. Studies have shown that it demonstrates moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. This suggests potential applications in the treatment of conditions like Alzheimer's disease, where enzyme inhibition plays a critical role.

Moreover, the compound's ability to act as a chelating agent has been explored in recent research. Its coordination properties make it a candidate for use in metalloenzyme inhibitors or as a component in contrast agents for medical imaging. The presence of both amino and carboxylic acid groups provides multiple binding sites for metal ions, enhancing its utility in such applications.

The structural versatility of 3-amino-2-(3-methylpyridin-4-yl)propanoic acid also extends to its use in materials science. Researchers have investigated its potential as a building block for supramolecular assemblies and self-assembled monolayers. The combination of its functional groups allows for strong intermolecular interactions, which are essential for creating stable and ordered structures at the nanoscale.

In conclusion, 3-amino-2-(3-methylpyridin-4-yl)propanoic acid (CAS No. 1502381-25-) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new properties and uses, this compound is poised to make meaningful contributions to fields ranging from pharmacology to materials science.